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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B12365221 Get Quote

Despite a comprehensive search of scientific literature and public databases, no information

was found on a compound designated "PSB-1491" in the context of neurodegeneration or any

other therapeutic area. This suggests that "PSB-1491" may be an internal compound code not

yet disclosed in public research, a new compound for which data has not yet been published,

or an incorrect identifier.

While the requested in-depth technical guide on PSB-1491 cannot be provided, research on

other compounds with the "PSB" prefix has revealed therapeutic potential in preclinical models

of neurodegenerative diseases. This report summarizes the available information on these

related compounds to provide context on the potential research landscape of "PSB" designated

molecules in neuroscience.

Pinostrobin (PSB): A Neuroprotective Flavonoid for
Parkinson's Disease Models
Pinostrobin (PSB), a dietary bioflavonoid, has demonstrated neuroprotective effects in cellular

and animal models of Parkinson's disease.[1]

Mechanism of Action
Studies indicate that pinostrobin's neuroprotective effects are mediated through the activation

of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, a key regulator of

cellular antioxidant responses.[1] The proposed mechanism involves:
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Induction of Antioxidant Enzymes: Pinostrobin up-regulates the expression of antioxidant

enzymes such as heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit

(GCLC), which helps to mitigate oxidative stress, a key pathological feature of

neurodegenerative diseases.[1]

Anti-apoptotic Effects: The compound has been shown to block apoptotic cascades,

including the loss of mitochondrial membrane potential and the activation of caspase-3.[1]

Modulation of Signaling Pathways: The activation of Nrf2 by pinostrobin is believed to be

mediated, at least in part, by the PI3K/AKT and ERK signaling pathways.[1]
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Caption: Proposed signaling pathway for the neuroprotective effects of Pinostrobin (PSB).

4-(Phenylsulfanyl) butan-2-one (4-PSB-2): An Anti-
inflammatory Agent in an Alzheimer's Disease
Model
The compound 4-(Phenylsulfanyl) butan-2-one (4-PSB-2) has shown promise in a triple-

transgenic mouse model of Alzheimer's disease (3xTg-AD) by improving fear memory retrieval

and reducing neuroinflammation.

Mechanism of Action
The therapeutic effects of 4-PSB-2 are attributed to its anti-inflammatory properties. The key

mechanisms identified include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.jafc.8b02607
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.8b02607
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.8b02607
https://www.benchchem.com/product/b12365221?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction of Pro-inflammatory Markers: 4-PSB-2 was found to decrease the expression of

key inflammatory mediators, including tumor necrosis factor-alpha (TNF-α), cyclooxygenase-

2 (COX-2), and inducible nitric oxide synthase (iNOS).

Synaptic Plasticity: The compound was also observed to increase dendritic spine density and

the expression of postsynaptic density protein-95 (PSD-95), suggesting a role in enhancing

synaptic plasticity. It also facilitated long-term potentiation (LTP) in the hippocampus of the

model mice.
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Caption: Experimental workflow for evaluating the therapeutic potential of 4-PSB-2.

Other "PSB" Compounds in Neurodegenerative
Disease Research
A search also identified PSB-16131, a potent inhibitor of the ectonucleotidase NTPDase2.

While its direct therapeutic application in neurodegeneration is not detailed, it is noted for its
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potential use in studies related to inflammation and neurodegenerative diseases, suggesting

that targeting nucleotide metabolism may be another avenue of interest for "PSB" compounds.

Conclusion
While there is no publicly available information on PSB-1491, the research on other "PSB"

compounds such as Pinostrobin and 4-PSB-2 highlights a clear interest in this class of

molecules for the treatment of neurodegenerative diseases like Parkinson's and Alzheimer's.

The mechanisms of action for these identified compounds converge on key pathological

processes in neurodegeneration, namely oxidative stress and neuroinflammation. Further

research and publication are required to determine if PSB-1491 is related to these compounds

and what its specific therapeutic potential may be. Professionals in the field are encouraged to

monitor scientific publications and company disclosures for any future information on PSB-
1491.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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